Vitamin A

• CAS No.: 11103-57-4
• Product Name: Vitamin A
• Molecular Formula: C20H30O
• Molecular Weight: 286.5 g/mol
• IUPAC Name: (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol
• Standard InChI: InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6+,12-11+,16-8+,17-13+
• Standard InChIKey: FPIPGXGPPPQFEQ-OVSJKPMPSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/CO)/C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCO)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCO)C)C
• Boiling Point: 279 to 280 °F at 1e-06 mm Hg (NTP, 1992); 137-138 °C at 1X10-6 mm Hg
• Colorform: Solvated crystals from polar solvents, such as methanol or ethyl formate
• Melting Point: 144 to 147 °F (NTP, 1992); 63.5 °C; 62-64 °C; 61-63°C
• Physical Description: Vitamin a appears as yellow crystals or orange solid. Practically water insoluble. (NTP, 1992); Solid
• Description: Retinol is the fat soluble vitamin retinol. Vitamin A binds to and activates retinoid receptors (RARs), thereby inducing cell differentiation and apoptosis of some cancer cell types and inhibiting carcinogenesis. Vitamin A plays an essential role in many physiologic processes, including proper functioning of the retina, growth and differentiation of target tissues, proper functioning of the reproductive organs, and modulation of immune function.; 13-cis-Retinol, also known as neovitamin a, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Thus, 13-cis-retinol is considered to be an isoprenoid lipid molecule. 13-cis-Retinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 13-cis-retinol is primarily located in the cytoplasm and membrane (predicted from logP). 13-cis-Retinol can be converted into 13-cis-retinyl hexadecanoate and 13-cis-retinyl tetradecanoate.; All-trans-retinol is a retinol in which all four exocyclic double bonds have E- (trans-) geometry. It has a role as a human metabolite and a mouse metabolite. It is a retinol and a primary allylic alcohol.
• Shelf Life: Free alcohol is sensitive to air-oxidation, but oil solutions of it are quite stable; UV light inactivates Vitamin A.; Not readily destroyed by heat but is easily oxidized and is less stable in acid than in alkaline soln.
• Solubility: Practically insoluble (NTP, 1992); 0.671 mg/L; Practically insoluble in water or glycerol; soluble in absolute alcohol, methanol, chloroform, ether, fats and oils; Sol in ethanol and acetone and benzene
• Synonyms: 11-cis-Retinol; 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol, (all-E)-Isomer; All Trans Retinol; All-Trans-Retinol; Aquasol A; Retinol; Vitamin A; Vitamin A1
• Vapor Pressure: 7.5X10-8 mm Hg at 25 °C /Estimated/
• PubChem Compound: 445354
• Last Modified: Nov 11 2021